2-[(2,5-Dimethylphenyl)imino]-3-ethyl-5-[2-(prop-2-ynyloxy)benzylidene]-1,3-thiazolidin-4-one

• Molecular Formula: C23H22N2O2S
• Molecular Weight: 390.5 g/mol
• IUPAC Name: (5E)-2-(2,5-dimethylphenyl)imino-3-ethyl-5-[(2-prop-2-ynoxyphenyl)methylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C23H22N2O2S/c1-5-13-27-20-10-8-7-9-18(20)15-21-22(26)25(6-2)23(28-21)24-19-14-16(3)11-12-17(19)4/h1,7-12,14-15H,6,13H2,2-4H3/b21-15+,24-23?
• InChI Key: ABCJWXKIABRFPH-QQAFOXPBSA-N
• Isomeric SMILES: CCN1C(=O)/C(=C\C2=CC=CC=C2OCC#C)/SC1=NC3=C(C=CC(=C3)C)C
• SMILES: CCN1C(=O)C(=CC2=CC=CC=C2OCC#C)SC1=NC3=C(C=CC(=C3)C)C

Description

2-[(2,5-Dimethylphenyl)imino]-3-ethyl-5-[2-(prop-2-ynyloxy)benzylidene]-1,3-thiazolidin-4-one is a chemical compound that has gained a lot of attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[(2,5-Dimethylphenyl)imino]-3-ethyl-5-[2-(prop-2-ynyloxy)benzylidene]-1,3-thiazolidin-4-one varies depending on its application. In the field of medicine, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It has also been shown to improve insulin sensitivity and reduce inflammation in diabetic patients. In the field of agriculture, it works by inhibiting the growth of pests and weeds. In the field of material science, it works by forming a protective layer on the surface of metals, preventing corrosion.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[(2,5-Dimethylphenyl)imino]-3-ethyl-5-[2-(prop-2-ynyloxy)benzylidene]-1,3-thiazolidin-4-one vary depending on its application. In the field of medicine, this compound has been shown to have minimal toxicity and side effects. In the field of agriculture, it has been shown to be safe for use on crops and does not harm beneficial insects. In the field of material science, it has been shown to be effective in preventing corrosion without affecting the mechanical properties of metals.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(2,5-Dimethylphenyl)imino]-3-ethyl-5-[2-(prop-2-ynyloxy)benzylidene]-1,3-thiazolidin-4-one in lab experiments include its low toxicity and minimal side effects, making it safe for use on living organisms. Its versatility and potential applications in various fields make it a valuable compound for research. The limitations of using this compound in lab experiments include its relatively complex synthesis method and the need for specialized equipment and expertise.

Future Directions

There are several future directions for research on 2-[(2,5-Dimethylphenyl)imino]-3-ethyl-5-[2-(prop-2-ynyloxy)benzylidene]-1,3-thiazolidin-4-one. In the field of medicine, further studies are needed to determine the efficacy of this compound in the treatment of various types of cancer and diabetes. In the field of agriculture, research is needed to optimize the use of this compound as a pesticide and herbicide. In the field of material science, further studies are needed to determine the effectiveness of this compound in preventing corrosion in various environments and conditions. Overall, the potential applications of this compound make it a promising area of research for the future.

Synthesis Methods

The synthesis method of 2-[(2,5-Dimethylphenyl)imino]-3-ethyl-5-[2-(prop-2-ynyloxy)benzylidene]-1,3-thiazolidin-4-one involves the reaction of 2-aminothiophenol with 2,5-dimethylbenzaldehyde and propargyl bromide in the presence of potassium carbonate. The resulting product is then treated with ethyl bromoacetate to obtain the final compound.

Scientific Research Applications

2-[(2,5-Dimethylphenyl)imino]-3-ethyl-5-[2-(prop-2-ynyloxy)benzylidene]-1,3-thiazolidin-4-one has been extensively studied for its potential applications in various fields. In the field of medicine, this compound has shown promising results in the treatment of cancer, diabetes, and inflammation. In the field of agriculture, it has been studied for its potential as a pesticide and herbicide. In the field of material science, it has been studied for its potential as a corrosion inhibitor.